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Compound of Interest

Compound Name:
3-Bromo-4-

(trifluoromethoxy)benzaldehyde

Cat. No.: B1282308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and applications of 3-Bromo-4-(trifluoromethoxy)benzaldehyde, a key

building block in the development of novel pharmaceuticals, agrochemicals, and advanced

materials.

Core Chemical Information
3-Bromo-4-(trifluoromethoxy)benzaldehyde is an aromatic aldehyde featuring a bromine

atom and a trifluoromethoxy group substituted on the benzene ring. This unique combination of

functional groups makes it a valuable intermediate for introducing these moieties into more

complex molecular architectures.
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Identifier Value

IUPAC Name 3-bromo-4-(trifluoromethoxy)benzaldehyde[1]

CAS Number 85366-66-1[1][2][3]

Molecular Formula C₈H₄BrF₃O₂[1][2][3]

Molecular Weight 269.02 g/mol [1][3][4]

InChIKey OCIAOFZMQWTYNX-UHFFFAOYSA-N[1]

Synonyms
3-Bromo-4-trifluoromethoxy-benzaldehyde,

Benzaldehyde, 3-bromo-4-(trifluoromethoxy)-[1]

Physicochemical Properties
The properties of this compound are summarized below. It is a colorless oil under standard

conditions. Notably, experimental data for the melting point is not readily available in public

literature.

Property Value Source

Physical State Colorless Oil PrepChem.com

Boiling Point 97 °C at 10 mmHg PrepChem.com

Molecular Weight 269.0154 g/mol Angene

Spectral and Characterization Data
As of this review, detailed experimental spectral data (¹H-NMR, ¹³C-NMR, Mass Spectrometry,

and IR) for 3-Bromo-4-(trifluoromethoxy)benzaldehyde is not widely available in peer-

reviewed journals or public spectral databases. Researchers synthesizing or using this

compound should perform their own analytical characterization to confirm identity and purity.

For reference, spectral data of structurally similar compounds, such as 4-Bromo-3-

(trifluoromethyl)benzaldehyde, are available and show characteristic signals for the aldehyde

proton (~10.05 ppm) and aromatic protons, alongside strong IR absorptions for the carbonyl

group (~1704 cm⁻¹) and C-F bonds (~1123 cm⁻¹)[5].
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Synthesis and Reactivity
3-Bromo-4-(trifluoromethoxy)benzaldehyde is primarily used as an intermediate in multi-

step organic syntheses. Its aldehyde group can undergo a wide range of reactions, including

oxidation, reduction, and the formation of imines and oximes. The bromo- and trifluoromethoxy-

substituted aromatic ring allows for further functionalization, typically through cross-coupling

reactions.

Experimental Synthesis Protocol
The following is a detailed protocol for the synthesis of 3-Bromo-4-
(trifluoromethoxy)benzaldehyde via the oxidation of its corresponding alcohol.

Reaction: Oxidation of 3-bromo-4-trifluoromethoxybenzyl alcohol

Reagents:

3-bromo-4-trifluoromethoxybenzyl alcohol (0.1 mol, 27 g)

Sulphuric acid (0.3 mol, 29.4 g)

Potassium dichromate (0.033 mol, 9.7 g)

"Aliquat" 336 (tricaprylmethylammonium chloride) (2 ml)

Methylene chloride (250 ml + 100 ml)

Water (50 ml + 100 ml + 100 ml + 100 ml)

Saturated sodium bicarbonate solution (100 ml)

Sodium sulphate

Procedure:

In a suitable reaction vessel, dissolve 27 g (0.1 mol) of 3-bromo-4-trifluoromethoxybenzyl

alcohol in 250 ml of methylene chloride at room temperature.
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To this solution, add a mixture of 29.4 g (0.3 mol) of sulphuric acid, 50 ml of water, and 2 ml

of "Aliquat" 336.

Add 9.7 g (0.033 mol) of potassium dichromate to the reaction mixture. Maintain the

temperature at approximately 25°C for 2 hours, using slight cooling if necessary.

After the reaction period, add 100 ml of water to the mixture.

Transfer the mixture to a separatory funnel and separate the organic phase.

Extract the aqueous phase again with 100 ml of methylene chloride.

Combine the organic phases and wash twice with 100 ml of water each time.

Perform one wash with 100 ml of saturated sodium bicarbonate solution, followed by a final

wash with 100 ml of water.

Dry the organic phase over sodium sulphate.

Concentrate the solution by evaporation in vacuo.

Distill the residue to yield 3-bromo-4-trifluoromethoxybenzaldehyde as a colorless oil. (Yield:

20.4 g, 75.8% of theory).

Synthesis Workflow Diagram
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Reaction Setup

Oxidation Reaction

Workup & Extraction

Purification

Dissolve 3-bromo-4-trifluoromethoxybenzyl
alcohol in Methylene Chloride

Add H₂SO₄, H₂O, and Aliquat 336

Form biphasic mixture

Add K₂Cr₂O₇

(Maintain at 25°C for 2h)

Initiate oxidation

Quench with H₂O

Stop reaction

Separate Organic Phase

Extract Aqueous Phase
with Methylene Chloride

Combine Organic Phases

Wash with H₂O (x2)

Wash with sat. NaHCO₃

Wash with H₂O (x1)

Dry over Na₂SO₄

Evaporate in vacuo

Distill Residue

Product:
3-Bromo-4-(trifluoromethoxy)benzaldehyde

Click to download full resolution via product page

Synthesis workflow for 3-Bromo-4-(trifluoromethoxy)benzaldehyde.
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Applications in Research and Development
The unique substitution pattern of 3-Bromo-4-(trifluoromethoxy)benzaldehyde makes it a

valuable intermediate in several high-value chemical industries.

Pharmaceuticals: It serves as a key building block for constructing complex molecules with

potential biological activity. It is frequently employed in the development of active

pharmaceutical ingredients (APIs), including anti-inflammatory and antimicrobial agents[3].

The trifluoromethoxy group is often incorporated into drug candidates to enhance metabolic

stability, lipophilicity, and binding affinity.

Agrochemicals: Similar to its use in pharmaceuticals, this compound is an intermediate in the

synthesis of new pesticides and herbicides, where the trifluoromethoxy group can confer

desirable properties.

Advanced Materials: The distinct electronic properties imparted by the trifluoromethoxy and

bromo substituents make it a useful component in the synthesis of liquid crystals and

polymers[3].

Safety and Handling
3-Bromo-4-(trifluoromethoxy)benzaldehyde is classified as an irritant. Standard laboratory

safety precautions should be followed when handling this chemical.

GHS Hazard Information
Hazard Class Code Statement

Skin Corrosion/Irritation H315 Causes skin irritation[1]

Serious Eye Damage/Irritation H319 Causes serious eye irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation[1]

Recommended Handling Procedures
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.
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Personal Protective Equipment (PPE): Wear protective gloves (e.g., nitrile), chemical safety

goggles, and a lab coat.

Handling: Avoid breathing vapor or mist. Avoid contact with skin, eyes, and clothing. Wash

hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry place. Recommended storage is at

room temperature[3].

Biological Activity and Signaling Pathways
Currently, there is no published research detailing the specific biological activity or interaction

with signaling pathways of 3-Bromo-4-(trifluoromethoxy)benzaldehyde itself. Its role in drug

discovery is that of a structural component or building block, rather than a final, biologically

active molecule. The biological effects of compounds derived from this intermediate would be

highly dependent on the final molecular structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1282308#properties-of-3-bromo-4-trifluoromethoxy-
benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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